Cas no 2567-22-8 (Phenol, 4,4'-iminobis[2,6-bis(1,1-dimethylethyl)-)

• Product name: Phenol, 4,4'-iminobis[2,6-bis(1,1-dimethylethyl)-
• CAS No: 2567-22-8
• MF: C₂₈H₄₃NO₂
• MW: 425.646528482437
• CID: 238439
• PubChem ID: 12885900

Phenol, 4,4'-iminobis[2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-ditert-butyl-4-(3,5-ditert-butyl-4-hydroxyanilino)phenol
• 2567-22-8
• DTXSID00512310
• 4,4'-Azanediylbis(2,6-di-tert-butylphenol)
• bis(3,5-di-t-butyl-1-hydroxy-2-phenyl)amine
• SCHEMBL18459329
• Phenol, 4,4'-iminobis[2,6-bis(1,1-dimethylethyl)-

• Inchi： InChI=1S/C28H43NO2/c1-25(2,3)19-13-17(14-20(23(19)30)26(4,5)6)29-18-15-21(27(7,8)9)24(31)22(16-18)28(10,11)12/h13-16,29-31H,1-12H3
• InChI Key： GUXOLWLEZYVZCF-UHFFFAOYSA-N
• SMILES： CC(C1C=C(NC2=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C2)C=C(C(C)(C)C)C=1O)(C)C

Computed Properties

• Exact Mass: 425.32959
• Monoisotopic Mass: 425.329379614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų
• XLogP3: 9.4

Experimental Properties

• PSA: 52.49